Cas no 1804147-60-1 (Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate
• CAS No: 1804147-60-1
• MF: C₁₃H₁₂ClF₃O₃S
• MW: 340.745792388916
• CID: 4955799
• Update Time: 2025-10-29

Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12ClF3O3S/c1-2-20-12(19)11-8(6-9(18)7-14)4-3-5-10(11)21-13(15,16)17/h3-5H,2,6-7H2,1H3
• InChI Key： BWZQMQZGBVVIRY-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C=1C(=O)OCC)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• XLogP3: 4.1
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate, with CAS No. 1804147-60-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate group substituted with specific functional groups that impart distinct chemical properties. The molecule's structure consists of a benzoate ring with ethyl ester functionality at the 2-position and a trifluoromethylthio group at the 6-position. Additionally, the 3-chloro-2-oxopropyl group further enhances its chemical diversity and potential applications.

Recent studies have highlighted the importance of compounds like Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate in drug discovery and development. The presence of the trifluoromethylthio group is particularly interesting due to its potential to modulate pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibited promising activity against certain cancer cell lines, suggesting its potential role in oncology.

The synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation and subsequent functionalization to introduce the trifluoromethylthio group. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity, making the synthesis more scalable for industrial applications. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives of this compound, which are crucial for pharmacological studies.

In terms of physical properties, Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate exhibits a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral conditions but can undergo degradation under strong acidic or basic environments. These properties make it suitable for use in organic reactions requiring stable intermediates.

One of the most exciting developments involving this compound is its application in polymer science. Researchers have incorporated Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate into polymeric materials to enhance their thermal stability and mechanical properties. A study published in Macromolecules demonstrated that when this compound was used as a comonomer in polyurethane synthesis, it significantly improved the material's resistance to thermal degradation while maintaining flexibility. This finding has implications for its use in high-performance polymers for aerospace and automotive industries.

Furthermore, the environmental impact of Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate has been a topic of recent research. Studies have shown that while it is not inherently toxic at low concentrations, its degradation products may pose risks to aquatic ecosystems if not properly managed. Efforts are underway to develop sustainable methods for synthesizing and disposing of this compound to minimize its environmental footprint.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-6-(trifluoromethylthio)benzoate (CAS No. 1804147-60-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping future innovations in chemistry and materials science.